3-(4-Methylbenzoyl)thiophene
Overview
Description
“3-(4-Methylbenzoyl)thiophene” is a chemical compound with the molecular formula C12H10OS . It is a derivative of thiophene, a five-membered heterocyclic compound that contains one sulfur atom .
Molecular Structure Analysis
The molecular weight of “3-(4-Methylbenzoyl)thiophene” is 202.27 g/mol. Detailed structural analysis data is not available in the retrieved sources.
Chemical Reactions Analysis
Thiophenes, including “3-(4-Methylbenzoyl)thiophene”, are important building blocks in natural products, pharmaceutical active compounds, and materials for electronic and opto-electronic devices . They are involved in various chemical reactions, but specific reactions involving “3-(4-Methylbenzoyl)thiophene” are not specified in the retrieved data.
Physical And Chemical Properties Analysis
“3-(4-Methylbenzoyl)thiophene” has a molecular weight of 202.27 g/mol. It has a density of 1.167g/cm3 and a boiling point of 336.304ºC . More specific physical and chemical properties are not available in the retrieved data.
Scientific Research Applications
Medicinal Chemistry
Thiophene and its derivatives, including “3-(4-Methylbenzoyl)thiophene”, are a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects . For example, suprofen, a nonsteroidal anti-inflammatory drug, has a 2-substituted thiophene framework .
Anti-Inflammatory Properties
Thiophene-based compounds have been reported to possess anti-inflammatory properties . This makes “3-(4-Methylbenzoyl)thiophene” a potential candidate for the development of new anti-inflammatory drugs.
Antimicrobial Properties
Thiophene derivatives also exhibit antimicrobial properties . This suggests that “3-(4-Methylbenzoyl)thiophene” could be used in the development of new antimicrobial agents.
Industrial Chemistry
Thiophene derivatives are utilized in industrial chemistry as corrosion inhibitors . This implies that “3-(4-Methylbenzoyl)thiophene” could be used to prevent corrosion in various industrial applications.
Material Science
Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors . This suggests that “3-(4-Methylbenzoyl)thiophene” could be used in the development of new semiconductor materials.
Organic Light-Emitting Diodes (OLEDs)
Thiophene derivatives are used in the fabrication of organic light-emitting diodes (OLEDs) . This indicates that “3-(4-Methylbenzoyl)thiophene” could be used in the production of new OLEDs.
Anti-Cancer Properties
Thiophene derivatives exhibit many pharmacological properties such as anti-cancer . This suggests that “3-(4-Methylbenzoyl)thiophene” could be used in the development of new anti-cancer drugs.
Kinase Inhibiting Properties
Thiophene derivatives have been reported to possess kinase inhibiting properties . This implies that “3-(4-Methylbenzoyl)thiophene” could be used in the development of new kinase inhibitors.
Future Directions
Thiophene-based compounds, including “3-(4-Methylbenzoyl)thiophene”, have a wide range of applications in medicinal chemistry and material science . They are used in the production of certain types of polymers, notably polythiophenes, which are used extensively in the field of material science, specifically in the production of organic semiconductors, solar cells, and light-emitting diodes (LEDs) . The development of new thiophene-based compounds with wider therapeutic activity is a topic of interest for medicinal chemists .
properties
IUPAC Name |
(4-methylphenyl)-thiophen-3-ylmethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10OS/c1-9-2-4-10(5-3-9)12(13)11-6-7-14-8-11/h2-8H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LLTKYKQXMWNJAW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)C2=CSC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30562444 |
Source
|
| Record name | (4-Methylphenyl)(thiophen-3-yl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30562444 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Methylbenzoyl)thiophene | |
CAS RN |
118993-65-0 |
Source
|
| Record name | (4-Methylphenyl)(thiophen-3-yl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30562444 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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